Cas no 1260868-91-4 (3-(5-chlorothiophen-2-yl)pyrrolidine)

• Product Name: 3-(5-chlorothiophen-2-yl)pyrrolidine
• CAS No: 1260868-91-4
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 6442114
• PubChem ID: 82111683
• Update Time: 2025-06-08

3-(5-chlorothiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)pyrrolidine
• 1260868-91-4
• EN300-1968688

• Inchi： 1S/C8H10ClNS/c9-8-2-1-7(11-8)6-3-4-10-5-6/h1-2,6,10H,3-5H2
• InChI Key： MMUUZSBEVYGOBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CNCC2)S1

Computed Properties

• Exact Mass: 187.0222482g/mol
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-chlorothiophen-2-yl)pyrrolidine

Introduction to 3-(5-chlorothiophen-2-yl)pyrrolidine (CAS No: 1260868-91-4)

3-(5-chlorothiophen-2-yl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 1260868-91-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural integration of a thiophene ring with a chloro substituent at the 5-position and a pyrrolidine moiety at the 2-position endows this molecule with unique chemical and pharmacological properties, making it a subject of extensive interest for synthetic chemists and biologists.

The thiophene core in 3-(5-chlorothiophen-2-yl)pyrrolidine is a key structural feature that contributes to its reactivity and biological interactions. Thiophenes are aromatic heterocycles composed of a benzene-like ring system with one sulfur atom replacing a carbon atom. They are widely found in natural products and have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of a chloro substituent at the 5-position of the thiophene ring enhances the electrophilicity of the ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry for further functionalization and derivatization, allowing for the creation of novel drug candidates with tailored pharmacological profiles.

3-(5-chlorothiophen-2-yl)pyrrolidine has been investigated for its potential role in various therapeutic areas. One of the most promising applications is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyrrolidine moiety is known to be a common pharmacophore in kinase inhibitors due to its ability to bind to ATP pockets in protein kinases. The combination of the pyrrolidine ring with the electron-deficient thiophene ring system enhances the binding affinity and selectivity of the compound towards target enzymes.

Recent studies have highlighted the significance of 3-(5-chlorothiophen-2-yl)pyrrolidine in modulating enzyme activity. For instance, research has demonstrated its potential as an inhibitor of Janus kinases (JAKs), which play a crucial role in signal transduction pathways involved in inflammation and hematopoiesis. By inhibiting JAK activity, this compound may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical studies have explored its effects on other kinases, including tyrosine kinases and cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

The synthesis of 3-(5-chlorothiophen-2-yl)pyrrolidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions on pre-functionalized thiophenes, followed by condensation reactions with pyrrolidine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity. The synthesis process must be meticulously controlled to avoid side reactions that could lead to impurities or undesired byproducts, which could affect the compound's biological activity.

In terms of pharmaceutical development, 3-(5-chlorothiophen-2-yl)pyrrolidine represents an important scaffold for drug discovery. Its structural features allow for modifications at multiple positions, enabling chemists to fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Computational modeling techniques, including molecular docking and virtual screening, have been utilized to identify optimal analogs with enhanced binding affinity and reduced toxicity. These computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds, thereby accelerating the drug discovery process.

The pharmacological evaluation of 3-(5-chlorothiophen-2-yl)pyrrolidine has revealed several interesting findings. In vitro assays have shown that this compound exhibits significant inhibitory effects on various kinases, with particular potency against JAK1 and JAK2 enzymes. These findings align with previous studies indicating that thiophene-based compounds can modulate kinase activity effectively. Additionally, animal models have been used to assess the compound's efficacy in vivo, demonstrating promising results in reducing inflammation and suppressing tumor growth.

The safety profile of 3-(5-chlorothiophen-2-yl)pyrrolidine is another critical aspect that has been thoroughly examined. Toxicological studies have been conducted to evaluate its acute and chronic toxicity levels, as well as its potential for causing organ damage or carcinogenic effects. These studies are essential for determining whether the compound is suitable for further clinical development. So far, preliminary results suggest that 3-(5-chlorothiophen-2-yl)pyrrolidine exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations.

The future directions for research on 3-(5-chlorothiophen-2-yl)pyrrolidine include exploring its mechanisms of action in greater detail and identifying potential off-target effects that could influence its clinical utility. Advances in proteomics and metabolomics may provide deeper insights into how this compound interacts with biological systems at both molecular and cellular levels. Furthermore, collaborations between academic researchers and pharmaceutical companies could facilitate faster translation from preclinical findings to clinical trials, bringing this promising compound closer to market approval.

In conclusion,3-(5-chlorothiophen-2-yl)pyrrolidine (CAS No: 1260868-91-4) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of chemical features makes it an attractive candidate for further development as a therapeutic agent. With ongoing research efforts focused on optimizing its synthesis, evaluating its pharmacological effects, and ensuring its safety profile,3-(5-chlorothiophen-2-ylyphyrролидин holds promise as a valuable addition to the arsenal of drugs used in treating various diseases.